Cas no 132587-67-8 (3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al)
3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al Chemical and Physical Properties
Names and Identifiers
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- 3??,7??-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al
- 132587-67-8
- CHEMBL469044
- AKOS040763325
- 3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al
-
- Inchi: InChI=1S/C31H50O4/c1-20(10-9-14-27(2,3)35-8)21-13-15-30(7)26-24(33)18-23-22(11-12-25(34)28(23,4)5)31(26,19-32)17-16-29(21,30)6/h9,14,18-22,24-26,33-34H,10-13,15-17H2,1-8H3
- InChI Key: AEUOCNAZOMRXEC-UHFFFAOYSA-N
- SMILES: COC(C)(C)\C=C\CC(C)C1CCC2(C)C3C(O)C=C4C(CCC(O)C4(C)C)C3(CCC12C)C=O |c:18|
Computed Properties
- Exact Mass: 486.37091007g/mol
- Monoisotopic Mass: 486.37091007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 886
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 66.8Ų
3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6276-5 mg |
3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al |
132587-67-8 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN6276-1 mL * 10 mM (in DMSO) |
3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al |
132587-67-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4,140 | 2023-07-11 | |
| TargetMol Chemicals | TN6276-5mg |
3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al |
132587-67-8 | 5mg |
¥ 4040 | 2024-07-20 | ||
| TargetMol Chemicals | TN6276-1 ml * 10 mm |
3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al |
132587-67-8 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 | ||
| TargetMol Chemicals | TN6276-5mg |
3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al |
132587-67-8 | 5mg |
¥ 4040 | 2024-07-24 | ||
| TargetMol Chemicals | TN6276-1 ml * 10 mm |
3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al |
132587-67-8 | 1 ml * 10 mm |
¥ 4140 | 2024-07-24 |
3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3β,7β-Dihydroxy-25- methoxycucurbita-5,23-dien-19-al
Research Brief on 3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al (CAS: 132587-67-8): Recent Advances and Implications
3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al (CAS: 132587-67-8) is a bioactive cucurbitane-type triterpenoid that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, structurally characterized by its unique cucurbitane skeleton with hydroxyl and methoxy substitutions, has been the subject of extensive pharmacological investigations. Recent studies have highlighted its promising anti-inflammatory, anticancer, and metabolic regulatory properties, positioning it as a compelling candidate for drug development in the chemical biology and pharmaceutical sectors.
The synthesis and isolation of 3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al have been refined through advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure high purity and yield, facilitating further pharmacological evaluations. Notably, the compound's mechanism of action involves modulation of key signaling pathways such as NF-κB and PI3K/AKT, which are critical in inflammation and cancer progression.
In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting the proliferation of various cancer cell lines, including breast, lung, and colon cancers. Its anti-inflammatory properties have been validated through models of acute and chronic inflammation, where it significantly reduces pro-inflammatory cytokine levels. Additionally, emerging research suggests its potential in metabolic disorders, particularly in modulating glucose and lipid metabolism, making it a multifaceted therapeutic agent.
Despite these advancements, challenges remain in optimizing the bioavailability and pharmacokinetic profile of 3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al. Current research is focused on structural modifications and formulation strategies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical applications, with preliminary trials expected in the near future.
In conclusion, 3β,7β-Dihydroxy-25-methoxycucurbita-5,23-dien-19-al represents a promising scaffold for the development of novel therapeutics. Its diverse pharmacological activities and relatively low toxicity profile underscore its potential in addressing unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and advancing it through the drug discovery pipeline.
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